Cas no 94773-28-1 (2-(Propan-2-yl)but-2-enoic acid)

• Product Name: 2-(Propan-2-yl)but-2-enoic acid
• CAS No: 94773-28-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 2818350
• PubChem ID: 54006433
• Update Time: 2025-04-21

2-(Propan-2-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylpent-3-ene-3-carboxylic acid
• KPEWEFZCRAOPHV-UHFFFAOYSA-N
• DTXCID70659064
• DTXSID40708316
• 94773-28-1
• 2-(Propan-2-yl)but-2-enoic acid

• Inchi： 1S/C7H12O2/c1-4-6(5(2)3)7(8)9/h4-5H,1-3H3,(H,8,9)
• InChI Key： KPEWEFZCRAOPHV-UHFFFAOYSA-N
• SMILES： OC(C(=CC)C(C)C)=O

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų